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Compound of Interest

Compound Name: 2,6-Dichloro-3-isocyanatopyridine

CAS No.: 58584-84-2

Cat. No.: B13291876

Get Quote

Executive Summary & Chemical Profile
2,6-Dichloro-3-isocyanatopyridine (CAS: 102429-45-2, with related registry 58584-84-2) is a

highly reactive, bifunctional heterocyclic building block. In modern drug discovery and

agrochemical development, it serves as a critical intermediate for the synthesis of complex

ureas, carbamates, and fused heterocyclic systems. The presence of the isocyanate moiety

allows for rapid, catalyst-free nucleophilic additions, while the dichlorinated pyridine ring

provides essential metabolic stability and lipophilicity for advanced lead compounds.

To establish a baseline for experimental design, the quantitative physicochemical properties of

the compound are summarized below, supported by structural data from [1].

Table 1: Physicochemical Profile
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Parameter Quantitative Value

IUPAC Name 2,6-Dichloro-3-isocyanatopyridine

CAS Registry Number 102429-45-2 (Alternative: 58584-84-2)

Molecular Formula C₆H₂Cl₂N₂O

Monoisotopic Mass 187.9544 Da

Molecular Weight 189.0 Da

Predicted XlogP ~3.6

Storage Conditions
Inert atmosphere (Ar/N₂), 2-8°C, strictly

anhydrous

Electronic Effects & Reactivity Profile (Causality in
Design)
As a Senior Application Scientist, it is crucial to understand why this specific substitution pattern

is valuable. The placement of two chlorine atoms at the ortho (C2) and para (C6) positions

relative to the isocyanate group is not arbitrary.

These halogens exert a profound inductive electron-withdrawing effect (-I effect) across the

pyridine π-system. This electronic descreening severely depletes the electron density at the

isocyanate carbon (-N=C=O), rendering it hyper-electrophilic. Consequently, this molecule

exhibits accelerated reaction kinetics when coupled with sterically hindered or electronically

deactivated anilines—a common bottleneck in the synthesis of diaryl urea kinase inhibitors.

Furthermore, the 2,6-dichloro substitution blocks metabolic oxidation at these positions, a

critical feature for extending the half-life of derived pharmaceuticals.

Synthetic Pathways & Mechanistic Strategies
The synthesis of 2,6-dichloro-3-isocyanatopyridine typically relies on the phosgenation of its

amine precursor or the Curtius rearrangement of its corresponding carboxylic acid. The

precursor, 2,6-dichloro-3-aminopyridine, is often isolated as a byproduct during the aggressive

chlorination of 3-aminopyridine, a phenomenon well-documented by chemical suppliers like [2].
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Synthetic pathways to 2,6-Dichloro-3-isocyanatopyridine via phosgenation and Curtius

rearrangement.

Reagent Selection: The Causality of Triphosgene
When designing the phosgenation workflow, the choice of the phosgene source dictates both

safety and yield. Triphosgene (bis(trichloromethyl) carbonate) is preferred over phosgene gas.

Because triphosgene is a solid at room temperature, it is significantly safer to handle on a

benchtop scale. More importantly, it provides exact stoichiometric control (1 mole of

triphosgene yields 3 moles of phosgene in situ), preventing over-phosgenation which can lead

to complex urea byproducts.

Table 2: Reagent Selection for Phosgenation
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Reagent State at RT
Equivalents
Needed

Relative
Toxicity

Yield Profile

Phosgene Gas Gas 1.1 - 1.5 eq Extremely High
Moderate (Over-

reaction risk)

Diphosgene Liquid 0.6 - 0.8 eq High Good

Triphosgene Solid 0.35 - 0.4 eq Moderate Excellent (>85%)

Experimental Workflow: Self-Validating
Phosgenation Protocol
The following protocol outlines the conversion of 2,6-dichloro-3-aminopyridine to the target

isocyanate. Every step is designed as a self-validating system to ensure the integrity of the

moisture-sensitive product.

Step 1: Pre-reaction Setup & Dehydration

Action: Flame-dry a 250 mL round-bottom flask under a continuous stream of Argon. Add

2,6-dichloro-3-aminopyridine (10.0 mmol) and dissolve in 50 mL of strictly anhydrous

dichloromethane (DCM).

Causality & Validation: Isocyanates react rapidly with trace water to form carbamic acids,

which spontaneously decarboxylate to amines. These amines immediately react with the

remaining isocyanate to form insoluble symmetric ureas. Validation Check: The DCM

solution must be completely clear; any turbidity indicates moisture contamination.

Step 2: Triphosgene Addition

Action: Cool the reaction mixture to 0°C using an ice bath. Add triphosgene (3.5 mmol, 0.35

eq) in one portion. Stir for 15 minutes.

Causality: The low temperature controls the exothermic generation of phosgene gas in situ

and prevents premature side reactions.

Step 3: Base Catalysis (HCl Scavenging)
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Action: Dilute triethylamine (Et₃N, 22.0 mmol) in 10 mL of anhydrous DCM and add dropwise

over 30 minutes via an addition funnel.

Validation Check: The immediate formation of a dense white precipitate (Et₃N·HCl salt) acts

as a visual self-validator that the phosgenation reaction is actively proceeding and HCl is

being successfully scavenged.

Step 4: Reaction Monitoring via ATR-FTIR

Action: Allow the reaction to warm to room temperature and stir for 2 hours.

Causality & Validation: Thin-Layer Chromatography (TLC) is heavily flawed for monitoring

isocyanates because the moisture in the silica gel induces hydrolysis, leading to false

negatives. Instead, use real-time ATR-FTIR. Validation Check: The protocol is validated as

complete when the amine N-H stretches (3300-3400 cm⁻¹) completely disappear and a

sharp, intensely strong isocyanate -N=C=O stretch emerges at ~2260 cm⁻¹.

Step 5: Anhydrous Workup

Action: Filter the Et₃N·HCl salts rapidly through a pad of oven-dried Celite under Argon.

Evaporate the DCM filtrate under reduced pressure to yield the crude isocyanate. Do not

perform an aqueous wash.

Downstream Applications in Drug Discovery
Once synthesized, 2,6-dichloro-3-isocyanatopyridine is immediately deployed as an

electrophilic hub. It readily undergoes nucleophilic addition with various amines and alcohols to

form ureas and carbamates, respectively.
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Nucleophilic addition pathways of 2,6-dichloro-3-isocyanatopyridine forming ureas and

carbamates.

In pharmaceutical development, the resulting diaryl ureas are highly prized as Type II kinase

inhibitors. The urea motif forms critical hydrogen bonds with the DFG-out conformation of the

kinase hinge region, while the 2,6-dichloropyridine tail occupies the hydrophobic allosteric

pocket.

Safety and Handling (E-E-A-T Standards)
Safety profiles for halogenated pyridines and isocyanates, as outlined by authoritative suppliers

like , dictate strict handling protocols. Isocyanates are highly reactive, potent lachrymators, and

severe respiratory sensitizers.

PPE: Full-face respirator or stringent fume hood usage is mandatory.

Spill Protocol: Any spills must be neutralized immediately using a decontamination solution

of 90% water, 8% ammonia, and 2% liquid detergent to safely hydrolyze the isocyanate to

the inert amine before cleanup.
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2,6-dichloro-3-isocyanatopyridine (C6H2Cl2N2O) - PubChemLite Source: PubChemLite /

Université du Luxembourg URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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